2,3,3-Trimethylbutane-2-peroxol

• Molecular Formula: C7H16O2
• Molecular Weight: 132.20 g/mol
• IUPAC Name: 2-hydroperoxy-2,3,3-trimethylbutane
• InChI: InChI=1S/C7H16O2/c1-6(2,3)7(4,5)9-8/h8H,1-5H3
• InChI Key: NSQZOGMXDSPYGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C)(C)OO
• CAS No.: 62696-04-2

Description

2,3,3-Trimethylbutane-2-peroxol is a useful research compound. Its molecular formula is C7H16O2 and its molecular weight is 132.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 300-ml four-necked flask equipped with a stirrer, thermometer and dropping funnel was charged with 73.7 g of a 50% hydrogen peroxide aqueous solution. Stirring was started, the flask was kept at a temperature below 20° C. by water cooling, and 51.7 g of 98% conc. sulfuric acid was added dropwise to form a mixed acid. While the flask was cooled at a temperature of 0° to 5° C. with an ice bath, with stirring, 40 ml of a dichloromethane solution containing 42.9 g of 1,1,2,2-tetramethylpropyl alcohol which was previously synthesized according to Journal of the American Chemical Society/89:7/Mar. 29, 1967, was slowly added dropwise. At the end of addition, stirring was continued for a further 2 hours. The reaction solution was washed with pure water until the organic layer became neutral. The organic layer was dried over anhydrous sodium sulfate and distilled of the solvent, yielding 47.4 g of 1,1,2,2-tetramethylpropylhydroperoxide having structural formula (2).